2-((1-((4-Fluoro-2-methylphenyl)sulfonyl)pyrrolidin-3-yl)oxy)-4-(trifluoromethyl)pyridine

• IUPAC Name: 2-[1-(4-fluoro-2-methylphenyl)sulfonylpyrrolidin-3-yl]oxy-4-(trifluoromethyl)pyridine
• InChI: InChI=1S/C17H16F4N2O3S/c1-11-8-13(18)2-3-15(11)27(24,25)23-7-5-14(10-23)26-16-9-12(4-6-22-16)17(19,20)21/h2-4,6,8-9,14H,5,7,10H2,1H3
• InChI Key: ZYKQVUSALILMFQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)S(=O)(=O)N2CCC(C2)OC3=NC=CC(=C3)C(F)(F)F
• Molecular Formula: C17H16F4N2O3S
• Molecular Weight: 404.4 g/mol

Description

2-((1-((4-Fluoro-2-methylphenyl)sulfonyl)pyrrolidin-3-yl)oxy)-4-(trifluoromethyl)pyridine is a useful research compound. Its molecular formula is C17H16F4N2O3S and its molecular weight is 404.38. The purity is usually 95%.
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Scientific Research Applications

• Polymer Synthesis and Properties :

  • A study focused on the synthesis of novel soluble fluorinated polyamides containing pyridine and sulfone moieties, using a diamine containing pyridine and trifluoromethylphenyl groups. These polymers showed high thermal stability and excellent mechanical properties, making them potential materials for advanced applications (Liu et al., 2013).

• Molecular Conformations and Hydrogen Bonding :

  • Research on 4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridines, closely related to the chemical , revealed insights into their molecular conformations and hydrogen bonding in various dimensions. This knowledge is crucial for understanding the chemical behavior and potential applications of these compounds (Sagar et al., 2017).

• Drug Discovery and Inverse Agonists :

  • A study presented the discovery of a phenyl (3-phenylpyrrolidin-3-yl)sulfone series as selective, orally active RORγt inverse agonists. These findings have implications in pharmacology and drug development (Duan et al., 2019).

• TRPV1 Antagonism :

  • Research into 2-(3-Fluoro-4-methylsulfonylaminophenyl)propanamides as potent TRPV1 antagonists, exploring the structure-activity relationships of these compounds, contributed to the development of new analgesics (Thorat et al., 2013).

• Synthesis of Pyrrolidines :

  • A study on the synthesis of 4-(trifluoromethyl)pyrrolidines containing various functional groups, including sulfonyl, highlights the chemical's potential in creating diverse pyrrolidine derivatives (Markitanov et al., 2016).

• Spin-Crossover and Phase Changes in Iron(II) Complexes :

  • Research on iron(II) complexes containing sulfanyl-, sulfinyl-, and sulfonyl-2,6-dipyrazolylpyridine ligands delved into the interplay between spin-crossover and crystallographic phase changes, which is important for materials science applications (Cook et al., 2015).